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Compound of Interest

Compound Name: 2-Bromo-3-pyridinol

Cat. No.: B045599 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Bromo-3-hydroxypyridine

This technical guide provides a comprehensive overview of the core physical properties of 2-

Bromo-3-hydroxypyridine, tailored for researchers, scientists, and professionals in drug

development. The document presents quantitative data in a structured format, details relevant

experimental protocols, and includes visualizations to illustrate key concepts and workflows.

Core Physical and Chemical Properties
2-Bromo-3-hydroxypyridine is a heterocyclic organic compound with the molecular formula

C₅H₄BrNO.[1][2][3][4] It serves as a valuable intermediate in the synthesis of pharmaceuticals

and agrochemicals.[5] The presence of a bromine atom, a hydroxyl group, and a pyridine ring

endows it with unique reactivity and physical characteristics.

Quantitative Data Summary
The physical properties of 2-Bromo-3-hydroxypyridine are summarized in the table below for

easy reference and comparison. These values are compiled from various sources and may

include both experimental and estimated data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b045599?utm_src=pdf-interest
https://www.chembk.com/en/chem/2-Bromo-3-hydroxypyridine
https://www.protheragen.ai/2-bromo-3-hydroxypyridine-item-7584.html
https://www.thermofisher.com/order/catalog/product/A12687.06
https://www.thermofisher.com/order/catalog/product/A12687.22
https://www.chemimpex.com/products/26999
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₅H₄BrNO

Molecular Weight 174.00 g/mol

Appearance
White to light brown/gray

crystalline powder

Melting Point 180 - 188 °C

Boiling Point
Decomposes before boiling;

321.7 ± 22.0 °C (Predicted)

Density ~1.56 - 1.78 g/cm³ (Estimated)

Water Solubility Slightly soluble to insoluble

Organic Solvent Solubility
Soluble in ethanol, methanol,

and dichloromethane

pKa
~5.9 (Estimated, phenolic -

OH); 4.32 ± 0.10 (Predicted)

Experimental Protocols
Detailed methodologies for determining the key physical properties cited above are crucial for

reproducibility and data verification. The following sections outline standard experimental

protocols.

Melting Point Determination (Capillary Method)
The melting point of a solid is a key indicator of its purity. Pure crystalline compounds typically

exhibit a sharp melting point range of 0.5-1.0°C.

Methodology:

Sample Preparation: The 2-Bromo-3-hydroxypyridine sample must be thoroughly dried and

finely powdered.
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Capillary Tube Loading: A small amount of the powdered sample is introduced into a thin-

walled capillary tube, which is sealed at one end. The tube is tapped gently to compact the

sample to a height of a few millimeters.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube, adjacent to a calibrated thermometer.

Heating and Observation: The apparatus is heated slowly and steadily, typically at a rate of

about 2°C per minute when approaching the expected melting point.

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears and the temperature at which the entire sample becomes a clear liquid. This

range is reported as the melting point. Modern digital instruments can automate the heating

and recording process.

Solubility Determination
Solubility tests provide valuable information about the polarity and functional groups present in

a molecule.

Methodology:

General Solubility: A small, pre-weighed amount of 2-Bromo-3-hydroxypyridine (e.g., 25 mg)

is placed in a test tube.

Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, ethanol, or

dichloromethane) is added in portions.

Mixing: After each addition, the test tube is shaken vigorously for a set period (e.g., 60

seconds) to facilitate dissolution.

Observation: The mixture is visually inspected to determine if the compound has completely

dissolved. The substance is classified as soluble, partially soluble, or insoluble.

Acid/Base Solubility: To assess the acidic or basic nature of the compound, the same

procedure is repeated using 5% aqueous solutions of sodium hydroxide (NaOH) and
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hydrochloric acid (HCl). Solubility in aqueous base suggests an acidic functional group, while

solubility in aqueous acid indicates a basic functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of a compound. For

2-Bromo-3-hydroxypyridine, ¹H NMR provides information about the hydrogen atoms on the

pyridine ring.

Methodology:

Sample Preparation: Approximately 5-25 mg of 2-Bromo-3-hydroxypyridine is dissolved in a

suitable deuterated solvent (e.g., 0.7 mL of DMSO-d₆, as indicated by spectral data) in a

clean NMR tube.

Filtration: To ensure magnetic field homogeneity and obtain a high-quality spectrum, the

solution is filtered through a small plug of glass wool in a Pasteur pipette directly into the

NMR tube to remove any suspended solid particles.

Data Acquisition: The NMR tube is placed in the spectrometer. The experiment (e.g., ¹H

NMR) is set up, and the data is acquired. For less sensitive nuclei like ¹³C, a more

concentrated solution and longer acquisition times are typically required.

Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed and

processed to yield the final NMR spectrum. Chemical shifts are typically referenced to the

residual solvent signal.

Visualizations
Diagrams created using the DOT language provide clear visual representations of workflows

and chemical principles.

Experimental Workflow for Physical Characterization
The following diagram outlines a typical workflow for determining the physical properties of a

chemical compound like 2-Bromo-3-hydroxypyridine.
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Workflow for the physical characterization of a chemical compound.

Acid-Base Properties of 2-Bromo-3-hydroxypyridine
This diagram illustrates the dual acidic and basic nature of 2-Bromo-3-hydroxypyridine, a key

aspect of its chemical reactivity. The phenolic hydroxyl group can donate a proton (acting as an

acid), while the lone pair of electrons on the pyridine nitrogen atom can accept a proton (acting

as a base).
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Acid-base characteristics of 2-Bromo-3-hydroxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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